Cas no 1020997-18-5 (N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine)

• Product Name: N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine
• CAS No: 1020997-18-5
• MF: C₁₄H₁₃F₂N
• MW: 233.2565305233
• CID: 1131910
• PubChem ID: 28474490
• Update Time: 2025-04-20

N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluorobenzyl)-1-(2-fluorophenyl)methanamine
• 1-(3-fluorophenyl)-N-[(2-fluorophenyl)methyl]methanamine
• 1020997-18-5
• N-(2-Fluorobenzyl)-1-(3-fluorophenyl)methanamine
• N-(2-Fluorobenzyl)-3-fluorobenzylamine
• AKOS000240067
• N-(2-Fluorobenzyl)-3-fluorobenzylaMine, 97%
• N-(3-fluorobenzyl)-1-(2-fluorophenyl)methanamine

• MDL： MFCD11145649
• Inchi： 1S/C14H13F2N/c15-13-6-3-4-11(8-13)9-17-10-12-5-1-2-7-14(12)16/h1-8,17H,9-10H2
• InChI Key： HKZQEJLDGYQUKN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNCC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 233.10160574g/mol
• Monoisotopic Mass: 233.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų